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Compound of Interest

Compound Name: alpha-Benzoin oxime

CAS No.: 5928-63-2

Cat. No.: B7769832

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of α-benzoin oxime in

various solvents. The information contained herein is intended to be a valuable resource for

researchers, scientists, and professionals involved in drug development and other chemical

applications where α-benzoin oxime is utilized.

Core Concepts in Solubility
The solubility of a compound is a fundamental physicochemical property that dictates its

behavior in various chemical processes, from reaction kinetics to purification and formulation.

α-Benzoin oxime, a versatile organic compound, exhibits a range of solubilities in different

solvents, which is crucial for its application in synthesis, analysis, and material science.

Quantitative Solubility Data
The solubility of α-benzoin oxime has been determined in several common solvents. The

following table summarizes the available quantitative and qualitative solubility data.
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Solvent Solubility (g/mL) Temperature (°C) Classification

N,N-

Dimethylformamide
- - Very Soluble[1]

Ethanol 0.1[1][2] - Soluble

Methanol - - Soluble[1]

Diethyl Ether - - -

Benzene - - Soluble

Chloroform - -
Very Slightly

Soluble[1]

Glacial Acetic Acid - - Sparingly Soluble[1]

Water 0.01[2] 25

Practically

Insoluble/Slightly

Soluble[1][3]

Note: Qualitative descriptions are based on standard pharmacopoeial definitions.

The solubility of α-benzoin oxime is significantly influenced by the polarity of the solvent. It

demonstrates good solubility in polar aprotic and polar protic solvents like ethanol and is very

soluble in N,N-Dimethylformamide.[1][2] Conversely, its solubility in water is limited.[2]

Recrystallization, a common purification technique for α-benzoin oxime, often employs mixed

solvent systems such as ethanol/water, capitalizing on the differential solubility at varying

temperatures.

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid in a liquid. The following protocol outlines the steps for determining the solubility of α-

benzoin oxime in a given solvent.

I. Materials and Apparatus
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α-Benzoin oxime (solid)

Solvent of interest

Conical flask with a stopper

Thermostatic water bath or heating mantle with a magnetic stirrer

Analytical balance

Volumetric pipette (e.g., 10 mL)

Evaporating dish (pre-weighed)

Oven

Filter paper and funnel

Desiccator

II. Experimental Workflow
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Preparation of Saturated Solution

Isolation of Solute

Quantification

Calculation

Add excess α-benzoin oxime to the solvent in a conical flask

Equilibrate at a constant temperature with continuous stirring

Allow undissolved solid to settle

Filter the supernatant to remove undissolved solid

Pipette a known volume of the clear filtrate into a pre-weighed evaporating dish

Evaporate the solvent from the filtrate

Dry the residue in an oven to a constant weight

Cool in a desiccator and weigh the evaporating dish with the residue

Calculate the mass of the dissolved solid

Determine the solubility in g/mL

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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III. Step-by-Step Procedure
Preparation of the Saturated Solution:

Add an excess amount of α-benzoin oxime to a known volume of the chosen solvent in a

conical flask. The presence of undissolved solid is essential to ensure saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic water bath or on a heating mantle with a magnetic stirrer

to maintain a constant temperature.

Stir the mixture for a sufficient period to allow the solution to reach equilibrium. This may

take several hours.

Once equilibrium is reached, turn off the stirrer and allow the undissolved solid to settle.

Sample Collection:

Carefully filter the supernatant to obtain a clear, saturated solution, ensuring that no solid

particles are transferred.

Using a volumetric pipette, transfer a precise volume (e.g., 10 mL) of the clear filtrate into

a pre-weighed evaporating dish.

Solvent Evaporation and Weighing:

Gently heat the evaporating dish to evaporate the solvent. This can be done on a steam

bath or in a fume hood.

Once the solvent has evaporated, place the evaporating dish in an oven set at a

temperature below the melting point of α-benzoin oxime to dry the residue completely.

Periodically remove the dish from the oven, cool it in a desiccator, and weigh it on an

analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.
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Calculation of Solubility:

Calculate the mass of the dissolved α-benzoin oxime by subtracting the initial weight of the

empty evaporating dish from the final constant weight of the dish with the dried residue.

The solubility can then be expressed in grams per milliliter (g/mL) by dividing the mass of

the residue by the volume of the filtrate taken.

Signaling Pathways and Logical Relationships
The process of determining solubility can be visualized as a logical flow of steps, each

dependent on the successful completion of the previous one. The following diagram illustrates

this relationship.

Inputs

Process Output

α-Benzoin Oxime

Achieve Solution
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Isolate Solute from
Known Volume of Solution

Measure Mass of
Isolated Solute
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Click to download full resolution via product page

Caption: Logical Flow of Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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